Cas no 2248216-76-2 ((1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine)

• Product Name: (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine
• CAS No: 2248216-76-2
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5963883
• PubChem ID: 137939235
• Update Time: 2025-10-31

(1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2248216-76-2
• (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine
• (1R)-1-(1,3-dihydro-2-benzofuran-1-yl)ethan-1-amine
• EN300-6505800

• Inchi： 1S/C10H13NO/c1-7(11)10-9-5-3-2-4-8(9)6-12-10/h2-5,7,10H,6,11H2,1H3/t7-,10?/m1/s1
• InChI Key： LHJIBHLHFSTNAC-PVSHWOEXSA-N
• SMILES： O1CC2C=CC=CC=2C1[C@@H](C)N

Computed Properties

• Exact Mass: 163.099714038g/mol
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.2Ų

Additional information on (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine

Comprehensive Overview of (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine (CAS No. 2248216-76-2)

The compound (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine (CAS No. 2248216-76-2) is a chiral amine derivative featuring a benzofuran scaffold, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural properties, including the presence of a dihydrobenzofuran core and an ethylamine side chain, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and G-protein-coupled receptors (GPCRs).

In recent years, the demand for chiral building blocks like (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine has surged due to their role in asymmetric synthesis. The compound’s enantiopure form (1R-configuration) is critical for achieving high selectivity in medicinal chemistry applications. Its benzofuran moiety is also associated with antioxidant and anti-inflammatory properties, aligning with current trends in developing neuroprotective agents and sustainable agrochemicals. This dual applicability positions it as a versatile candidate for interdisciplinary research.

From a synthetic perspective, CAS No. 2248216-76-2 is often synthesized via catalytic asymmetric hydrogenation or enzymatic resolution, methods that resonate with the growing emphasis on green chemistry. The compound’s low toxicity profile and high stability further enhance its appeal for industrial-scale production. Notably, its derivatives have been investigated for applications in optoelectronic materials, leveraging the benzofuran unit’s photophysical properties—a hot topic in materials science.

User queries frequently revolve around the price, suppliers, and synthesis protocols for (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine, reflecting its commercial relevance. Additionally, questions about its regulatory status and patent landscape highlight the need for transparent, up-to-date information. Addressing these concerns, this compound is currently not classified as hazardous, and its patent coverage varies by region, with several pharmaceutical companies actively exploring its therapeutic potential.

In conclusion, (1R)-1-(1,3-Dihydro-2-benzofuran-1-yl)ethanamine (CAS No. 2248216-76-2) exemplifies the intersection of medicinal chemistry and material science. Its structural elegance, coupled with broad applicability, ensures its continued relevance in cutting-edge research. As the scientific community prioritizes sustainable synthesis and precision medicine, this compound is poised to play a pivotal role in future innovations.